2-(3-Bromo-4-methylphenyl)thiazole
Overview
Description
2-(3-Bromo-4-methylphenyl)thiazole is a chemical compound with the molecular formula C10H8BrNS . It is a member of the thiazole family, which are heterocyclic compounds containing a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom .
Synthesis Analysis
Thiazoles, including this compound, can be synthesized through various methods. One common method involves the condensation of 2-aminothiophenol with aromatic aldehydes . Another method involves the reaction of hydrazonoyl halides with 2-aminobenzenethiols .Molecular Structure Analysis
The thiazole ring in this compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The chemical shift of the ring proton is between 7.27 and 8.77 ppm .Chemical Reactions Analysis
Thiazoles, including this compound, can undergo various chemical reactions. For instance, the C-5 atom can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution .Physical and Chemical Properties Analysis
This compound has a molecular weight of 254.15 . Thiazoles, in general, are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Anticancer Applications
A novel series of pharmacophores containing thiazole moieties were synthesized and evaluated as potent anticancer agents, showing significant in vitro anticancer activity against various cancer cell lines, including Hepatocellular carcinoma (HepG-2) (Gomha et al., 2017). This demonstrates the potential of thiazole derivatives as a foundation for developing new anticancer drugs.
Antihypertensive and Vasodilator Activity
2-Aryl-5-hydrazino-1,3,4-thiadiazoles, a class related to thiazole derivatives, have shown antihypertensive activity with a direct relaxant effect on vascular smooth muscle (Turner et al., 1988). These findings indicate their potential use in managing hypertension.
Antimicrobial Activity
New 1,2,4-triazoles and 1,3,4-thiadiazoles bearing an imidazo[2,1-b]thiazole moiety were synthesized and demonstrated promising antimicrobial activities, including antituberculosis activity against Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010). This research highlights the potential of thiazole derivatives in developing new antimicrobial agents.
Corrosion Inhibition
2-Amino-4-methyl-thiazole and related compounds have been investigated for their corrosion inhibition properties for metals in various environments, including mild steel in HCl solution. These studies reveal that thiazole derivatives can effectively protect metals from corrosion, making them valuable in industrial applications (Yüce et al., 2014).
Materials Chemistry
Thiazolium-ion based organic ionic liquids (OILs) derived from thiazole derivatives have been shown to promote the benzoin condensation of benzaldehyde, indicating their utility in catalysis and materials science (Davis & Forrester, 1999).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to interact with a variety of biological targets, including enzymes and receptors in the biological systems .
Mode of Action
Thiazole compounds are known for their aromaticity, which allows them to participate in various reactions such as donor-acceptor and nucleophilic reactions . This suggests that 2-(3-Bromo-4-methylphenyl)thiazole may interact with its targets through similar mechanisms.
Biochemical Pathways
Thiazole compounds are known to activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Result of Action
Thiazole compounds have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Safety and Hazards
While specific safety and hazard information for 2-(3-Bromo-4-methylphenyl)thiazole is not available, it’s important to handle all chemical compounds with care. For similar compounds, safety data sheets recommend avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes .
Future Directions
Properties
IUPAC Name |
2-(3-bromo-4-methylphenyl)-1,3-thiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNS/c1-7-2-3-8(6-9(7)11)10-12-4-5-13-10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJELXNDQCXHNFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC=CS2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50728929 | |
Record name | 2-(3-Bromo-4-methylphenyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50728929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
903522-18-9 | |
Record name | 2-(3-Bromo-4-methylphenyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50728929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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